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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B7767911 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

exposure risks associated with 1,4-Dichlorobenzene.

Frequently Asked Questions (FAQs)
Q1: What is 1,4-Dichlorobenzene and what are its primary hazards?

A1: 1,4-Dichlorobenzene (p-DCB) is a colorless to white crystalline solid with a characteristic

mothball-like odor.[1][2] It is a volatile substance that sublimes at room temperature.[3][4] The

primary hazards associated with 1,4-Dichlorobenzene include:

Health Hazards: It can be harmful if inhaled, ingested, or absorbed through the skin.[1] Acute

exposure can cause irritation to the eyes, nose, and throat, as well as headaches and

dizziness. Chronic exposure may lead to damage of the liver, kidneys, and central nervous

system.

Carcinogenicity: The United States Department of Health and Human Services (DHHS) and

the International Agency for Research on Cancer (IARC) have determined that p-DCB may

reasonably be anticipated to be a carcinogen. It has been shown to cause kidney and liver

cancer in animals.

Flammability: It is a combustible solid, and its dust can form explosive mixtures with air.

When heated to decomposition, it can produce toxic hydrogen chloride gas.
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Q2: What are the occupational exposure limits for 1,4-Dichlorobenzene?

A2: Several organizations have established occupational exposure limits for 1,4-
Dichlorobenzene to protect workers. These limits are summarized in the table below. It is

crucial to note that NIOSH recommends limiting exposure to the lowest feasible concentration

due to its carcinogenic potential.

Q3: What are the signs and symptoms of exposure to 1,4-Dichlorobenzene?

A3: Symptoms of acute exposure can include irritation of the eyes, nose, and throat, coughing,

wheezing, headaches, dizziness, and nausea. High-level acute exposure may also lead to

difficulty breathing and an upset stomach. Chronic exposure can result in skin blotches and

anemia. If you experience any of these symptoms, move to fresh air immediately and seek

medical attention.

Q4: What personal protective equipment (PPE) should be used when handling 1,4-
Dichlorobenzene?

A4: Appropriate PPE is essential to minimize exposure. This includes:

Gloves: Wear protective gloves made of materials like neoprene, nitrile, or PVC.

Eye Protection: Chemical safety goggles are necessary to prevent eye contact.

Respiratory Protection: A NIOSH-approved respirator with an appropriate filter for organic

vapors should be used, especially when ventilation is inadequate.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Troubleshooting Guides
Scenario 1: I can smell a strong mothball-like odor in the laboratory.

Problem: This indicates the presence of 1,4-Dichlorobenzene vapor in the air, potentially at

a concentration that could be hazardous. The odor threshold for 1,4-Dichlorobenzene can

vary and may not be a reliable indicator of a safe concentration.

Solution:
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Evacuate: Immediately leave the affected area.

Ventilate: Increase ventilation in the area if it is safe to do so.

Assess the Source: From a safe location, try to identify the source of the vapor. It could be

an open container, a spill, or inadequate storage.

Wear PPE: Before re-entering the area, ensure you are wearing the appropriate

respiratory protection and other PPE.

Clean-up: If there is a spill, follow the established spill cleanup procedures.

Scenario 2: I have spilled a small amount of solid 1,4-Dichlorobenzene on the benchtop.

Problem: A spill of solid 1,4-Dichlorobenzene can lead to inhalation of its vapor and dust, as

well as potential skin contact.

Solution:

Alert Others: Inform your colleagues and the lab supervisor about the spill.

Secure the Area: Cordon off the spill area to prevent others from being exposed.

Wear PPE: Put on your gloves, safety goggles, and respirator.

Clean-up:

Gently sweep or scoop the solid material into a labeled, sealed waste container. Avoid

creating dust.

Dampening the material with water may help to reduce dust generation.

Use a vacuum cleaner equipped with a HEPA filter if available.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water) and dry it

thoroughly.
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Dispose of Waste: Dispose of the waste and contaminated cleaning materials as

hazardous waste according to your institution's guidelines.

Scenario 3: My skin has come into contact with 1,4-Dichlorobenzene.

Problem: Skin contact can lead to irritation and absorption of the chemical.

Solution:

Remove Contaminated Clothing: Immediately take off any clothing that has come into

contact with the chemical.

Wash the Affected Area: Wash the skin thoroughly with soap and running water for at least

15 minutes.

Seek Medical Attention: If irritation persists or you feel unwell, seek medical advice.

Data Presentation
Table 1: Occupational Exposure Limits and Physical Properties of 1,4-Dichlorobenzene
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Parameter Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 75 ppm

ACGIH TLV (8-hr TWA) 10 ppm

NIOSH REL Lowest Feasible Concentration

NIOSH IDLH 150 ppm

Physical Properties

Appearance
Colorless to white crystalline

solid

Odor Mothball-like

Molecular Formula C₆H₄Cl₂

Molar Mass 147.00 g/mol

Melting Point 53.5 °C (128.3 °F)

Boiling Point 174 °C (345 °F)

Vapor Pressure 1.3 mmHg (20 °C)

Solubility in Water 10.5 mg/100 mL (20 °C)

Experimental Protocols
Protocol: Safe Weighing and Handling of Solid 1,4-Dichlorobenzene

This protocol outlines the steps for safely weighing and handling solid 1,4-Dichlorobenzene to

minimize exposure.

1. Preparation:

Ensure that the work area is in a certified chemical fume hood.
Verify that the fume hood is functioning correctly.
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Gather all necessary materials: 1,4-Dichlorobenzene, a tared weighing vessel, a spatula,
and a labeled waste container.
Put on all required PPE: lab coat, chemical-resistant gloves (nitrile or neoprene), and
chemical safety goggles. If the risk of aerosolization is high, a respirator should be worn.

2. Weighing Procedure:

Place the analytical balance inside the chemical fume hood.
Keep the container of 1,4-Dichlorobenzene closed until you are ready to weigh.
Open the container and carefully transfer the desired amount of the solid to the tared
weighing vessel using a clean spatula.
Avoid generating dust. If any dust is created, do not blow it away; gently wipe it with a damp
cloth and dispose of the cloth in the hazardous waste container.
Once the desired amount is weighed, securely close the 1,4-Dichlorobenzene container.

3. Post-Weighing and Cleanup:

Clean the spatula and any other contaminated utensils with an appropriate solvent inside the
fume hood.
Wipe down the work surface inside the fume hood.
Dispose of any contaminated materials (e.g., weighing paper, wipes) in the designated
hazardous waste container.
Remove your gloves and wash your hands thoroughly with soap and water.

Mandatory Visualization
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Hierarchy of Controls

Application to 1,4-Dichlorobenzene

Elimination

Substitution

Most Effective

Can the use of 1,4-Dichlorobenzene
be avoided altogether?

Engineering Controls

Can a less hazardous
chemical be used?

Administrative Controls

Use in a chemical fume hood.
Utilize local exhaust ventilation.

Personal Protective Equipment (PPE)

Least Effective

Standard Operating Procedures (SOPs).
Training on safe handling.

Restricted access to work areas.

Gloves, safety goggles,
respirator, lab coat.

Click to download full resolution via product page

Caption: Workflow for minimizing chemical exposure using the hierarchy of controls.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7767911?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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